Cas no 2137692-97-6 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)-
• CAS No: 2137692-97-6
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 5278542
• Update Time: 2025-11-01

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)-

• Inchi： 1S/C9H11ClN2O3/c1-3-6(15-2)8-11-5(9(13)14)4-7(10)12-8/h4,6H,3H2,1-2H3,(H,13,14)
• InChI Key： RVYMYOZAHGJKDT-UHFFFAOYSA-N
• SMILES： C1(C(OC)CC)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)-

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- (CAS No. 2137692-97-6)

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- (CAS No. 2137692-97-6) is a specialized organic compound belonging to the pyrimidine family, which has garnered significant attention in pharmaceutical and agrochemical research. Pyrimidine derivatives are widely recognized for their biological activity, making them crucial in drug discovery and development. The presence of a 6-chloro substituent and a 1-methoxypropyl side chain in this compound enhances its potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for novel pyrimidine-based compounds has surged due to their versatility in addressing unmet medical needs. Researchers are particularly interested in 6-chloro-2-substituted pyrimidines for their role in targeting specific metabolic pathways. The 1-methoxypropyl moiety in 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- introduces unique steric and electronic properties, which can influence binding affinity and selectivity. This makes the compound a valuable candidate for further exploration in drug design.

The synthesis of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Key steps include chlorination at the 6-position and the introduction of the 1-methoxypropyl group via nucleophilic substitution or coupling reactions. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm the purity and structural integrity of the final product. These methods ensure compliance with stringent quality standards required for pharmaceutical applications.

One of the most frequently searched questions regarding pyrimidine derivatives is their potential therapeutic applications. 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- has shown promise in preclinical studies as a building block for kinase inhibitors, which are pivotal in cancer therapy. Kinases play a critical role in cell signaling, and their dysregulation is associated with various malignancies. The 6-chloro and carboxylic acid functionalities in this compound provide reactive sites for further derivatization, enabling the development of targeted therapies.

Another area of interest is the compound's potential in agrochemicals. Pyrimidine-based molecules are known for their herbicidal and fungicidal properties. The 1-methoxypropyl side chain in 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- may enhance its bioavailability and environmental stability, making it a candidate for crop protection formulations. This aligns with the growing demand for sustainable agricultural solutions, a topic highly relevant in current scientific discourse.

From a regulatory perspective, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- is not classified as a hazardous substance under major global safety standards. However, proper handling and storage are recommended to maintain its stability. The compound's physicochemical properties, such as solubility and melting point, are critical parameters for formulation scientists. These data are often sought after by researchers and industry professionals, highlighting the need for comprehensive technical documentation.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxypropyl)- (CAS No. 2137692-97-6) represents a versatile and promising compound in both pharmaceutical and agrochemical fields. Its unique structural features, including the 6-chloro and 1-methoxypropyl groups, offer ample opportunities for further research and development. As the scientific community continues to explore innovative applications for pyrimidine derivatives, this compound is poised to play a significant role in advancing therapeutic and agricultural technologies.